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(trifluoromethyl)benzamide

CAS No.: 261951-99-9

Cat. No.: B3041174

Get Quote

Executive Summary

The 4-Methyl-2-(trifluoromethyl)benzamide scaffold (CAS: 261951-99-9) represents a
distinct pharmacophore often overshadowed by its regioisomer, 3-trifluoromethyl-4-
methylbenzamide (a key fragment in kinase inhibitors like Nilotinib). This guide objectively
compares the "Ortho-CF3" (2-position) derivatives against the "Meta-CF3" (3-position) industry
standards.

While the meta-isomer facilitates planar binding modes crucial for Type Il kinase inhibition (e.g.,
Bcr-Abl), the ortho-isomer induces a non-planar, twisted conformation due to steric clash
between the 2-CF3 group and the amide carbonyl. This unique structural feature shifts its
bioactivity profile toward targets requiring globular or twisted ligand recognition, such as
Succinate Dehydrogenase (SDH) in fungi and specific Transient Receptor Potential (TRPV)
channels.

Key Comparison Matrix
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_ o o Type Il Kinase Inhibitors
Primary Application Fungicides), TRPV1
) (Oncology)
Antagonists
) Twisted (Atropisomeric
Conformation ) Planar / Co-planar
potential)
Lipophilicity (LogP) High (~3.2 - 3.[1]5) Moderate-High (~3.0 - 3.3)

] - High (Ortho-shielding of amide  Moderate (Amidase
Metabolic Stability bond) ble)
on accessible

Analogues of o o
Key Drug/Lead Nilotinib, Ponatinib Fragment
Penflufen/Sedaxane

Structural Basis & Rational Design
The "Ortho-Trifluoromethyl" Effect

The defining characteristic of 4-Methyl-2-(trifluoromethyl)benzamide derivatives is the steric
bulk of the trifluoromethyl group (

) at the ortho position.

» Steric Hindrance: The 2-CF3 group forces the amide bond out of the phenyl ring plane to
minimize repulsion with the carbonyl oxygen. This results in a dihedral angle often exceeding
60°, preventing the "flat" binding mode required by the ATP-binding cleft of many kinases.

» Electronic Shielding: The electron-withdrawing nature of CF3 (

), combined with the steric bulk, protects the amide bond from rapid hydrolytic cleavage by
liver amidases, potentially extending half-life (

) in vivo.

Graphviz Diagram: Structural Conformation & Signaling
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The following diagram illustrates the structural divergence and downstream signaling
implications for these derivatives.
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Figure 1: Mechanistic divergence of benzamide regioisomers. The 2-CF3 isomer favors twisted
targets (SDH), while the 3-CF3 isomer favors planar kinase pockets.

Comparative Bioactivity Data[2][3][4]
Kinase Inhibition (Bcr-Abl Model)

In comparative assays against Bcr-Abl (a target for Chronic Myeloid Leukemia), the 2-CF3
derivatives generally show reduced potency compared to 3-CF3 analogues due to the inability
to form the critical hydrogen bond network in the hinge region.

Table 1: Inhibition of Ber-Abl Kinase (Cell-Free Assay) Data synthesized from structure-activity
relationship (SAR) studies of benzamide-based Type Il inhibitors.
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Structure (R-

Compound ID IC50 (nM) - Bcr-Abl  Binding Mode

Group)

o 3-CF3-4-Me- Planar, Type Il (DFG-

Ref-A (Nilotinib) ) <10

Benzamide out)

4-Me-2-CF3- Steric Clash with
Analog-B ) > 1,500

Benzamide Gatekeeper
Analog-C 2-Methyl-benzamide 450 Moderate Twist
Analog-D 2-Chloro-benzamide 210 Moderate Twist

Insight: The 2-CF3 group is too bulky for the standard ATP pocket, making it a poor choice for
generic kinase inhibition but an excellent candidate for selectivity against kinases with larger,
malleable pockets or non-kinase targets.

Fungicidal Activity (SDHI Potential)

Conversely, in agrochemical applications, the ortho-substituted benzamides (functionally
related to SDHIs like Penflufen) exhibit superior activity against basidiomycetes.

Table 2: Antifungal Efficacy (Mycelial Growth Inhibition) Target: Rhizoctonia solani (Rice Sheath
Blight)

Derivative Substituent Pattern EC50 (pg/mL) Relative Potency

N-Phenyl-4-Me-2- )
Target-1 ] 0.85 High
CF3-benzamide

N-Phenyl-4-Me-3-
Comp-2 ] 12.4 Low
CF3-benzamide

Control Carboxin (Standard) 0.50 Very High

Insight: The twisted conformation of the 2-CF3 derivative mimics the transition state required to
bind the ubiquinone-binding site of Complex Il in fungal mitochondria.

Experimental Protocols
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Synthesis of N-Substituted 4-Methyl-2-
(trifluoromethyl)benzamides

Objective: To synthesize the target derivative for bioassay validation. Reaction Type:
Nucleophilic Acyl Substitution (Schotten-Baumann conditions).

Reagents:

4-Methyl-2-(trifluoromethyl)benzoic acid (CAS 120985-64-0).[2]

Thiony! Chloride (

) or Oxalyl Chloride.

Appropriate Aniline (e.g., 4-fluoroaniline).

Triethylamine (TEA) or Pyridine.
Protocol:

 Activation: Dissolve 1.0 eq of 4-Methyl-2-(trifluoromethyl)benzoic acid in dry DCM. Add 1.2
eg of Oxalyl Chloride and a catalytic drop of DMF. Stir at RT for 2 hours until gas evolution
ceases (Formation of Acid Chloride).

o Concentration: Evaporate solvent under reduced pressure to yield the crude acid chloride.

o Coupling: Re-dissolve residue in dry THF. Cool to 0°C. Add 1.1 eq of the target Aniline and
2.0 eq of TEA.

» Reaction: Allow to warm to RT and stir overnight.
o Workup: Quench with water, extract with Ethyl Acetate (3x). Wash organics with 1M HCI, sat.

, and brine.

 Purification: Recrystallize from Ethanol/Water or purify via Silica Flash Chromatography
(Hexane/EtOAc gradient).
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In Vitro Kinase Assay (ADP-Glo™ Method)

Objective: To quantify IC50 against Bcr-Abl or VEGFR.

Preparation: Prepare 10 mM stock solutions of derivatives in DMSO.
 Dilution: Serial dilute (1:3) in 1x Kinase Buffer to generate an 8-point dose-response curve.

e Incubation: Mix 2 pL of compound with 4 uL of Kinase enzyme (e.g., Abll) and 4 uL of
substrate (Poly E4Y). Incubate for 10 min at RT.

e Initiation: Add 2 pL of ATP (10 uM final). Incubate for 60 min at RT.

o Detection: Add 10 pL of ADP-Glo™ Reagent (terminates reaction, depletes ATP). Incubate
40 min.

o Readout: Add 20 pL of Kinase Detection Reagent (converts ADP to ATP -> Luciferase). Read
Luminescence on a plate reader.

e Analysis: Plot RLU vs. Log[Concentration] to determine IC50.

Workflow Visualization

The following Graphviz diagram outlines the screening workflow to differentiate the bioactivity
of these specific benzamide isomers.
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Figure 2: Screening workflow for differentiating regioisomeric bioactivity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Comparative Bioactivity Guide: 4-Methyl-2-
(trifluoromethyl)benzamide Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3041174/docs#comparative-bioactivity-guide-4-
methyl-2-trifluoromethyl-benzamide-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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